Cas no 822-84-4 (thiophene, 3-nitro-)

• Product Name: thiophene, 3-nitro-
• CAS No: 822-84-4
• MF: C₄H₃NO₂S
• MW: 129.137119531631
• CID: 987650
• PubChem ID: 69974
• Update Time: 2025-04-20

thiophene, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• thiophene, 3-nitro-
• 3-NITROTHIOPHENE
• 3-Nitro-thiophen
• 3-nitro-thiophene
• EINECS 212-502-9
• Thiophene,3-nitro
• InChI=1/C4H3NO2S/c6-5(7)4-1-2-8-3-4/h1-3
• BRN 0110656
• 5UYG7DDL72
• SCHEMBL827990
• FT-0717967
• AKOS000282449
• AI-942/25121011
• 5-17-01-00313 (Beilstein Handbook Reference)
• DTXSID10231621
• SIPCFXFCVTUAID-UHFFFAOYSA-N
• CS-0456009
• NS00038182
• 822-84-4
• DB-083110

• Inchi： 1S/C4H3NO2S/c6-5(7)4-1-2-8-3-4/h1-3H
• InChI Key： SIPCFXFCVTUAID-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 128.98800
• Monoisotopic Mass: 128.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.426 (estimate)
• Melting Point: 78.5°C
• Boiling Point: 225°C
• Refractive Index: 1.5130 (estimate)
• PSA: 74.06000
• LogP: 2.17950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes